Cas no 2228839-58-3 (2-bromo-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228839-58-3
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6435319
• PubChem ID: 165664689
• Update Time: 2025-05-25

2-bromo-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1942485
• 2228839-58-3
• 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H7BrF4O/c10-4-8(15)6-2-1-5(3-7(6)11)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： HEXFAEWSWRIUJE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C(F)(F)F)=CC=1F)O

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of 2-Bromo-1-(2-Fluoro-4-(Trifluoromethyl)Phenyl)Ethan-1-Ol (CAS No. 2228839-58-3)

2-Bromo-1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2228839-58-3) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This bromo-fluoro-trifluoromethyl derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated bioactive compounds.

The compound's molecular structure features a bromine substituent and a trifluoromethyl group, which enhance its reactivity and lipophilicity. These characteristics are critical in modern medicinal chemistry, where fluorinated compounds are prized for their metabolic stability and bioavailability. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology and inflammation research. With the rise of AI-driven drug design, computational tools are being used to predict the interactions of CAS 2228839-58-3 with biological targets, streamlining the discovery process.

From an industrial perspective, 2-bromo-1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol is synthesized through multi-step organic reactions, often involving halogenation and fluorination techniques. Its purity and yield are meticulously controlled to meet the demands of high-value applications. Environmental and regulatory considerations are also paramount, as the compound's fluorine-rich structure requires specialized handling to ensure sustainability. This aligns with the growing focus on green chemistry and sustainable synthesis in the chemical industry.

In summary, CAS 2228839-58-3 represents a versatile building block for advanced research. Its integration into drug development pipelines and material science underscores its importance in addressing contemporary challenges in healthcare and technology. As interest in fluorinated intermediates continues to surge, this compound is poised to play a pivotal role in future innovations.